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Compound of Interest

Compound Name: 2,3-Dichlorooctane

Cat. No.: B14699710 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for the use of 2,3-Dichlorooctane, a halogenated alkane. While a specific

Safety Data Sheet (SDS) for 2,3-Dichlorooctane is not readily available in public databases,

this document outlines a robust operational and disposal plan based on the known hazards of

similar chlorinated hydrocarbons and general best practices for laboratory safety.

Understanding the Hazards
Though specific toxicological data for 2,3-Dichlorooctane is limited, analogous compounds

such as other dichlorinated alkanes are known to cause skin irritation, serious eye irritation,

and may cause respiratory irritation.[1] Halogenated organic compounds, as a class, can

present various health hazards, including potential carcinogenicity, and require careful handling

to minimize exposure.[2] Therefore, a cautious approach, assuming similar or greater hazards,

is essential.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is critical when handling 2,3-Dichlorooctane.

The following PPE is mandatory to prevent skin, eye, and respiratory exposure:
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PPE Category Specification

Eye and Face Protection
Chemical safety goggles and a full-face shield

should be worn to protect against splashes.

Skin Protection

A chemical-resistant lab coat or apron over

personal clothing. Nitrile or neoprene gloves are

recommended; double-gloving is a best

practice.[3]

Respiratory Protection

All handling of 2,3-Dichlorooctane must be

conducted in a certified chemical fume hood to

avoid inhalation of vapors.

Footwear
Closed-toe shoes, preferably made of a

chemical-resistant material.

Operational Plan: A Step-by-Step Protocol
Adherence to a strict, procedural workflow is crucial for minimizing risks during the handling

and use of 2,3-Dichlorooctane.

Preparation and Handling
Pre-Handling Check: Before starting any work, ensure that the chemical fume hood is

functioning correctly and that all necessary PPE is readily available and in good condition.

The work area should be clear of any unnecessary items.

Container Inspection: Visually inspect the container of 2,3-Dichlorooctane for any signs of

damage or leaks before moving it to the work area.

Chemical Transfer: Conduct all transfers of 2,3-Dichlorooctane within the chemical fume

hood. Use appropriate, clean, and dry glassware. Avoid generating aerosols or splashes.

Spill Management: In the event of a minor spill within the fume hood, use an inert absorbent

material (e.g., vermiculite, sand) to contain the spill. For larger spills, evacuate the area and

follow your institution's emergency procedures.[4]
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Post-Handling Procedures
Decontamination: Thoroughly decontaminate all glassware and equipment that has come

into contact with 2,3-Dichlorooctane using an appropriate solvent, followed by washing.

Glove Removal: Remove gloves using the proper technique to avoid skin contact with any

residual chemical.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves, even if

no direct contact is suspected.

Disposal Plan: Managing Halogenated Waste
Proper disposal of 2,3-Dichlorooctane and any contaminated materials is critical to ensure

environmental protection and regulatory compliance.

Waste Segregation: 2,3-Dichlorooctane waste is classified as halogenated organic waste. It

must be collected in a dedicated, properly labeled, and sealed waste container.[5][6] Do not

mix halogenated waste with non-halogenated organic waste.[4][7]

Container Labeling: The waste container must be clearly labeled as "Halogenated Organic

Waste" and list "2,3-Dichlorooctane" as a component.

Contaminated Materials: Any disposable items that have come into contact with 2,3-
Dichlorooctane, such as gloves, absorbent pads, and pipette tips, must also be disposed of

in the designated halogenated waste container.

Final Disposal: Follow your institution's specific guidelines for the final disposal of hazardous

chemical waste. This typically involves collection by a certified hazardous waste

management company.

Quantitative Data
Due to the lack of a specific SDS, experimental physical and chemical properties are limited.

The following table summarizes available computed data from PubChem.[8][9]
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Property Value (Computed)

Molecular Formula C₈H₁₆Cl₂

Molecular Weight 183.12 g/mol

XLogP3 4.2

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor Count 0

Rotatable Bond Count 5

Exact Mass 182.0629059 g/mol

Monoisotopic Mass 182.0629059 g/mol

Topological Polar Surface Area 0 Å²

Heavy Atom Count 10

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of 2,3-Dichlorooctane,

from preparation to disposal.
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Safe handling workflow for 2,3-Dichlorooctane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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